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Carzenide is an organic compound with several documented names and identities, though details on its

biological activity and pharmacological application in the search results are limited [1].

The table below summarizes its core chemical identity:

Property Description

Systematic Name Carzenide [2] [1]

CAS Number 138-41-0 [1]

Molecular
Formula

C7H7NO4S [1]

Molecular Weight 201.2 g/mol [1]

Appearance White or almost white crystalline powder, uniform with no strong odor and an

acidic taste [1]

According to one source, Carzenide may be used as a pesticide residue analysis reagent due to its

sensitivity and selectivity for detecting certain pesticides in food, contributing to food safety. It also serves as

an important pharmaceutical intermediate in synthesizing antibiotics, anti-inflammatory, and anticancer

drugs, and has applications in synthesizing dyes, pigments, and as a catalyst or derivatizing agent [1].
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A Guide to Graphviz for Technical Diagrams

For creating professional diagrams for whitepapers, Graphviz's DOT language offers precise control. Here is

how to implement the user's specifications.

Core DOT Language Syntax

The abstract grammar for a Graphviz document is [3]:

Key elements include [3]:

Use digraph for directed graphs (edges with arrows) and graph for undirected graphs.
The strict keyword prevents the creation of multiple edges between the same two nodes.

Statements can define nodes, edges, and attributes, with semicolons being optional for readability.

Defining Nodes and Edges with Custom Styles

Node and edge statements allow for extensive attribute customization [3].

Basic Node: NodeName [label="My Label", shape=box, style=filled,
fillcolor="#34A853"]

Basic Edge: NodeA -> NodeB [label="process", color="#EA4335",
labeldistance=2.5]

Critical Node Styling for Readability: When using style=filled, you must explicitly set the

fontcolor to ensure high contrast against the fillcolor [4]. The palette provides light (#F1F3F4,

#FFFFFF) and dark (#202124, #5F6368) colors for this purpose.

Example: For a node with fillcolor="#34A853" (a medium green), use

fontcolor="#202124" (dark gray) for good contrast.

Approved Color Palette and Application

The specified palette can be used for color (outline, text, and edge color), fillcolor (node interior),

and bgcolor (graph background) [5].
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Color Role HEX Code Use Case Example

Primary Blue #4285F4 Primary node color, main edges

Accent Red #EA4335 Terminal nodes, highlighting, alerts

Accent Yellow #FBBC05 Intermediate processes, warnings

Accent Green #34A853 Success states, positive outcomes

Background/Text #FFFFFF Graph background, text on dark nodes

Background/Text #F1F3F4 Node fill, text on dark nodes

Background/Text #202124 Graph background, primary text color

Background/Text #5F6368 Node fill, secondary text

Colors can be applied directly as attribute values, such as color="#4285F4" [5].

Example: Experimental Workflow Diagram

The following DOT code creates a directed graph that could represent a simple experimental workflow,

implementing all the specified rules.
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Example Experimental Workflow
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This diagram illustrates a linear experimental process with color-coded stages and labeled transitions.

Information Gaps and Research Suggestions

The available search results lack the in-depth data required for a comprehensive technical whitepaper.

Specifically missing are:

Detailed Experimental Protocols: Methodologies for synthesis, analysis, or bioactivity testing.
Quantitative Data: Pharmacological parameters, kinetic data, or experimental results.

Mode of Action: Descriptions of biological targets or signaling pathways.
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To obtain this critical information, I suggest you:

Consult specialized scientific databases like PubMed, SciFinder, or Reaxys for peer-reviewed
literature on Carzenide.

Search patent databases for original drug development and synthesis documentation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b002764#carzenide-basic-understanding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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